Cas no 1111104-18-7 (methyl 2-fluoro-5-(2-oxo-1H-pyrimidin-5-yl)benzoate)

• Product Name: methyl 2-fluoro-5-(2-oxo-1H-pyrimidin-5-yl)benzoate
• CAS No: 1111104-18-7
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• MDL: MFCD11877024
• CID: 2606628
• PubChem ID: 53222406
• Update Time: 2025-04-21

methyl 2-fluoro-5-(2-oxo-1H-pyrimidin-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-5-(2-oxo-1H-pyrimidin-5-yl)benzoate
• MFCD11877024
• Methyl 2-fluoro-5-(2-hydroxypyrimidin-5-yl)benzoate
• 5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)-2-HYDROXYPYRIMIDINE
• Methyl 2-fluoro-5-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• Methyl2-fluoro-5-(2-hydroxypyrimidin-5-yl)benzoate
• DTXSID20686860
• 1111104-18-7
• 5-(4-Fluoro-3-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95%

• MDL： MFCD11877024
• Inchi： 1S/C12H9FN2O3/c1-18-11(16)9-4-7(2-3-10(9)13)8-5-14-12(17)15-6-8/h2-6H,1H3,(H,14,15,17)
• InChI Key： YUMHSZOMOOJKIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 248.05972032Da
• Monoisotopic Mass: 248.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų